![molecular formula C13H20N2O B1490940 1-(1-(2-Aminophenyl)piperidin-3-yl)ethan-1-ol CAS No. 2097980-14-6](/img/structure/B1490940.png)
1-(1-(2-Aminophenyl)piperidin-3-yl)ethan-1-ol
Overview
Description
1-(1-(2-Aminophenyl)piperidin-3-yl)ethan-1-ol, also known as 1-1-2-Aminophenylpiperidine-3-ol or APP, is an organic compound that is used in various scientific research applications. It is a versatile compound that can be used for synthetic organic chemistry, as well as for biochemical and physiological studies. APP is synthesized using a simple three-step reaction involving the condensation of two amines, followed by a reduction reaction. This compound has been used to study the mechanism of action of various drugs, as well as to study its biochemical and physiological effects. In addition, APP has been used in laboratory experiments to study the advantages and limitations of various drug compounds.
Scientific Research Applications
APP has been used in various scientific research applications, including drug development, biochemical and physiological studies, and laboratory experiments. It has been used to study the mechanism of action of various drugs, as well as to study its biochemical and physiological effects. In addition, APP has been used in laboratory experiments to study the advantages and limitations of various drug compounds.
Mechanism of Action
Piperidine Derivatives
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Target of Action
For example, a series of 2-amino-4-(1-piperidine) pyridine derivatives were designed as inhibitors for the anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) .
Mode of Action
The mode of action of piperidine derivatives can vary greatly depending on the specific compound and its targets. In the case of the ALK and ROS1 inhibitors mentioned above, these compounds likely bind to the active sites of these kinases, preventing them from phosphorylating their substrates and thus inhibiting their activity .
Biochemical Pathways
The biochemical pathways affected by piperidine derivatives will depend on their targets. Inhibitors of ALK and ROS1, for example, would affect pathways involved in cell growth and proliferation .
Result of Action
The molecular and cellular effects of a compound’s action will depend on its targets and mode of action. In the case of ALK and ROS1 inhibitors, these compounds could potentially slow or stop the growth of cancer cells .
Advantages and Limitations for Lab Experiments
APP has several advantages and limitations for laboratory experiments. One of the advantages of using APP is that it is a relatively simple compound to synthesize, and it is relatively inexpensive. In addition, it is a versatile compound that can be used for a variety of applications. However, one of the limitations of using APP is that it is not as stable as some other compounds, and it can be easily degraded.
Future Directions
There are several potential future directions for APP. One potential direction is to investigate the effects of APP on various diseases, such as cancer, diabetes, and heart disease. Another potential direction is to investigate the potential for using APP as a therapeutic agent for various conditions. Finally, further research could be done to investigate the potential for using APP as a drug delivery system.
properties
IUPAC Name |
1-[1-(2-aminophenyl)piperidin-3-yl]ethanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O/c1-10(16)11-5-4-8-15(9-11)13-7-3-2-6-12(13)14/h2-3,6-7,10-11,16H,4-5,8-9,14H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGQPOQXBMPKUIQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CCCN(C1)C2=CC=CC=C2N)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1-(2-Aminophenyl)piperidin-3-yl)ethan-1-ol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.